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Compound of Interest

Compound Name: 2-Pentylpyridine

Cat. No.: B1580524 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Pyridine and its derivatives are fundamental scaffolds in the synthesis of a wide array of

bioactive molecules, including pharmaceuticals and agrochemicals. The functionalization of the

pyridine ring allows for the precise tuning of a compound's physicochemical properties and

biological activity. 2-Alkylpyridines, such as 2-pentylpyridine, serve as valuable starting

materials and intermediates in these synthetic endeavors. While direct and extensive

documentation of 2-pentylpyridine in the synthesis of commercial pharmaceuticals is limited,

its structural motif is representative of precursors used in the production of vital agrochemicals.

This document provides a detailed overview of the synthetic utility of 2-alkylpyridines, using the

well-established synthesis of the organophosphate insecticide Chlorpyrifos as a representative

example. The protocols and data presented herein are analogous to the potential applications

of 2-pentylpyridine and other 2-alkylpyridines in the broader field of bioactive compound

synthesis.

Physicochemical Properties of 2-Pentylpyridine
A thorough understanding of the physical and chemical properties of an intermediate is crucial

for its effective use in synthesis.
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Property Value Reference

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol [1]

Boiling Point 102-107 °C [1][2]

Density 0.897 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.488 [1][2]

Appearance Colorless to pale yellow liquid [3]

Solubility
Moderately soluble in water;

soluble in organic solvents

Spectroscopic Data for 2-Pentylpyridine
Technique Key Data

¹H NMR (CDCl₃, 400 MHz)

δ 8.52 (d, 1H), 7.57 (td, 1H), 7.08 (d, 1H), 7.06

(dd, 1H), 2.78 (t, 2H), 1.72 (quint, 2H), 1.34

(sext, 2H), 0.90 (t, 3H)

¹³C NMR (CDCl₃, 100.40 MHz)
δ 162.6, 149.2, 136.2, 122.7, 120.8, 38.4, 31.6,

29.6, 22.5, 14.0

IR (Neat)
2955, 2929, 2858, 1592, 1571, 1469, 1434, 750

cm⁻¹

Application Example: Synthesis of Chlorpyrifos
from a 2-Alkylpyridine Precursor
The synthesis of Chlorpyrifos, a broad-spectrum insecticide, provides a practical example of

how a simple 2-alkylpyridine, in this case, 2-picoline (2-methylpyridine), can be transformed

into a complex, commercially significant molecule. The following sections detail the synthetic

pathway, experimental protocols, and mechanism of action. This synthesis serves as a model

for the potential synthetic routes that could be employed with 2-pentylpyridine as the starting

material.
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Synthetic Pathway Overview
The overall synthesis of Chlorpyrifos from 2-picoline involves a multi-step process, beginning

with the chlorination of the pyridine ring and the methyl group, followed by hydrolysis and

subsequent phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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